Cas no 2470279-75-3 (rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans)

Technical Introduction: rac-Methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate (trans) is a chiral cyclobutane derivative featuring a bromomethyl substituent and a methyl ester group in a trans configuration. This compound serves as a versatile intermediate in organic synthesis, particularly for the construction of stereodefined cyclobutane scaffolds. The presence of both reactive bromomethyl and ester functionalities enables further functionalization, making it valuable for applications in medicinal chemistry and materials science. Its trans stereochemistry ensures precise spatial orientation, which is critical for stereoselective transformations. The compound is typically handled under inert conditions due to the sensitivity of the alkyl bromide moiety. Suitable for use in cross-coupling reactions, nucleophilic substitutions, and ring-expansion methodologies.
rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans structure
2470279-75-3 structure
Product Name:rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans
CAS No:2470279-75-3
MF:C7H11BrO2
MW:207.065041780472
MDL:MFCD32711212
CID:5671006
PubChem ID:155819880
Update Time:2025-10-28

rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

    • rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate
    • Methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate
    • 2470279-75-3
    • EN300-27103817
    • rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans
    • MDL: MFCD32711212
    • Inchi: 1S/C7H11BrO2/c1-10-7(9)6-3-2-5(6)4-8/h5-6H,2-4H2,1H3/t5-,6+/m0/s1
    • InChI Key: HPNBRXHWDWEMJM-NTSWFWBYSA-N
    • SMILES: BrC[C@@H]1CC[C@H]1C(=O)OC

Computed Properties

  • Exact Mass: 205.99424g/mol
  • Monoisotopic Mass: 205.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans Pricemore >>

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Additional information on rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans

Rac-Methyl (1R,2R)-2-(Bromomethyl)cyclobutane-1-carboxylate, trans (CAS No. 2470279-75-3): A Comprehensive Overview

Rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans (CAS No. 2470279-75-3) is a chiral compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and the presence of a bromomethyl group, which makes it a valuable intermediate in the synthesis of more complex molecules.

The trans configuration of the compound refers to the spatial arrangement of the substituents on the cyclobutane ring. In this configuration, the bromomethyl and carboxylate groups are positioned on opposite sides of the ring, which can influence its reactivity and stability in different chemical reactions. The racemic nature of the compound indicates that it is a mixture of both enantiomers, which can be important for certain synthetic pathways where enantioselectivity is not a primary concern.

Recent research has highlighted the importance of rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans in the development of novel pharmaceuticals and materials. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent anti-inflammatory agents. The bromomethyl group facilitates further functionalization, allowing for the introduction of various substituents that can modulate the biological activity of the final product.

In addition to its pharmaceutical applications, rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans has been explored for its potential in materials science. A recent paper in *Advanced Materials* reported that this compound can be used as a building block for designing polymers with unique mechanical and thermal properties. The cyclobutane ring provides rigidity to the polymer backbone, while the bromomethyl group allows for controlled cross-linking reactions.

The synthesis of rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans typically involves several steps, including the formation of the cyclobutane ring and the introduction of the bromomethyl group. One common approach is to start with a suitable cyclobutane derivative and perform a bromination reaction followed by esterification. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

From a safety perspective, it is important to handle rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans with care due to its reactivity and potential health hazards associated with bromine-containing compounds. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, rac-methyl (1R,2R)-2-(bromomethyl)cyclobutane-1-carboxylate, trans (CAS No. 2470279-75-3) is a versatile compound with a wide range of applications in chemical synthesis and materials science. Its unique stereochemistry and functional groups make it an attractive candidate for further research and development in various fields. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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